Cas no 312605-91-7 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide)
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide
- Benzamide, N-(5-benzoyl-4-phenyl-2-thiazolyl)-4-[(dimethylamino)sulfonyl]-
- N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
-
- Inchi: 1S/C25H21N3O4S2/c1-28(2)34(31,32)20-15-13-19(14-16-20)24(30)27-25-26-21(17-9-5-3-6-10-17)23(33-25)22(29)18-11-7-4-8-12-18/h3-16H,1-2H3,(H,26,27,30)
- InChI Key: FZZJBVASZFYEAJ-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=CC=C2)=C(C(=O)C2=CC=CC=C2)S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- pka: 6.01±0.50(Predicted)
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0018-0378-2μmol |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-5μmol |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-10μmol |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-20μmol |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-1mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-2mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-3mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-4mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-5mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0018-0378-10mg |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide |
312605-91-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide
Comprehensive Overview of N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 312605-91-7)
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide (CAS No. 312605-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a benzoyl group, a phenyl ring, and a dimethylsulfamoyl functional group, making it a versatile candidate for various therapeutic targets.
The compound's CAS number 312605-91-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name reflects the intricate arrangement of its functional groups, highlighting its potential as a kinase inhibitor or enzyme modulator. Recent studies have focused on its role in signal transduction pathways, a hot topic in cancer research and inflammatory diseases. Given the rising interest in personalized medicine, this compound's mechanism of action is being scrutinized for its ability to interact with specific biomarkers.
From a synthetic chemistry perspective, N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide presents challenges and opportunities. Its multi-step synthesis involves precise control over reaction conditions to achieve high yields and purity. The thiazole core is particularly noteworthy, as it is a common scaffold in FDA-approved drugs, such as antimicrobials and antivirals. This has led to increased searches for "thiazole derivatives in drug design" and "sulfonamide-based therapeutics," aligning with trends in computational chemistry and AI-driven drug discovery.
In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Questions like "How to reduce waste in heterocyclic synthesis?" or "Sustainable approaches to benzamide production" are frequently searched, reflecting the industry's shift toward environmentally benign practices. Additionally, the compound's solubility and bioavailability are key areas of study, as these properties directly impact its efficacy in preclinical trials.
The pharmacological profile of CAS 312605-91-7 is another focal point. Its potential as a small-molecule inhibitor has sparked interest in treating autoimmune disorders and neurodegenerative diseases. Given the global emphasis on mental health, some researchers are exploring its interactions with neurotransmitter receptors. This aligns with popular search queries such as "new treatments for Alzheimer's" and "small molecules for Parkinson's disease."
Finally, the compound's patent landscape and commercial availability are of interest to pharmaceutical companies and academic labs. With the rise of open-access databases and collaborative research platforms, accessing reliable data on 312605-91-7 has become easier. However, challenges remain in scaling up production and ensuring cost-effective synthesis, topics frequently discussed in process chemistry forums.
312605-91-7 (N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-(dimethylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)